Phosphorus pentoxide

Specification

• Description: Phosphorus pentoxide can be prepared by reacting phosphorus with air. It is commonly used as a dehydrating and condensing agent in organic synthesis.; Phosphorus pentoxide is a deliquescent compound prepared by reacting phosphorus with air. It is a commonly used as dehydrating and condensing agent in organic synthesis.; Phosphorus pentoxide (P₂O₅) is a phosphorous oxide. It participates in Pictet-Gams synthesis. Phosphorus pentoxide supported on alumina has been used for solvent-free and microwave-assisted synthesis of 1, 5-benzodiazepine derivatives.; Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.; Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-).
• CAS No.: 1314-56-3
• Molecular Formula: P2O5; O5P2
• Molecular Weight: 141.94 g/mol
• Standard InChI: InChI=1S/O5P2/c1-6(2)5-7(3)4
• Standard InChI Key: YWEUIGNSBFLMFL-UHFFFAOYSA-N
• Impurities: Technical grade (>98.0% pure): phosphorus trioxide, <0.3 wt %; arsenic, <50 ppm; iron, <2 ppm.; Reagent grade (>98.0% pure): phosphorus trioxide, <0.02 wt %; heavy metals, <0.01 wt % Pb; insoluble matter, <0.02 wt %; ammonium, <0.01 wt %.
• SMILES: O=P(=O)OP(=O)=O
• Canonical SMILES: O=P(=O)OP(=O)=O
• Boiling Point: Sublimes at 572° F (EPA, 1998)
• Colorform: /There are/ several crystalline & amorphous modifications; commercial form, hexagonal; White, orthogonal crystals; Exists in several forms but is often referred to by its empirical formula P2O5. Three crystalline polymorphs (H, O, O'), two distinct liquids,and several amorphous or glassy solids are recognized. The best-characterized form is the H (hexagonal) or alpha modification that consists of P4O10 molecules.
• Flash Point: Not Flammable (EPA, 1998)
• Melting Point: 644 °F (EPA, 1998); 562 °C; 340 °C